Cas no 2680786-62-1 (5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid)

• Product Name: 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid
• CAS No: 2680786-62-1
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 5648634
• PubChem ID: 165914903
• Update Time: 2025-07-18

5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277945
• 2680786-62-1
• 5-(6-acetamidopyridin-3-yl)furan-2-carboxylic acid
• 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid

• Inchi： 1S/C12H10N2O4/c1-7(15)14-11-5-2-8(6-13-11)9-3-4-10(18-9)12(16)17/h2-6H,1H3,(H,16,17)(H,13,14,15)
• InChI Key： GLLPANAECVKIJL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1=CN=C(C=C1)NC(C)=O

Computed Properties

• Exact Mass: 246.06405680g/mol
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid

Introduction to 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid (CAS No: 2680786-62-1)

5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2680786-62-1, has garnered attention due to its structural motifs that are frequently explored in the development of novel therapeutic agents. The presence of both pyridine and furan rings in its framework suggests a high degree of chemical versatility, which is a critical factor in medicinal chemistry research.

The molecular architecture of 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid consists of a pyridine ring substituted with an acetamide group at the 6-position, connected to a furan ring through a carboxylic acid linkage at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further derivatization and exploration of its pharmacological potential. The compound’s ability to interact with biological targets in multiple ways is a key focus of current research efforts.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural diversity. The pyridine-furan hybrid structure found in 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid is particularly noteworthy, as it has been associated with various pharmacological effects. Studies have indicated that such hybrids often exhibit inhibitory properties against enzymes and receptors involved in inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases.

One of the most compelling aspects of 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to identify more potent and selective inhibitors. For instance, modifications at the acetamide group or the furan ring have shown significant impacts on the compound’s bioactivity. These modifications can enhance binding affinity to target proteins, improve metabolic stability, or alter pharmacokinetic profiles, all of which are crucial for developing an effective drug candidate.

The synthesis of 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as hydrolysis or acetylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

Recent studies have highlighted the role of 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid in addressing specific therapeutic challenges. For example, derivatives of this compound have been investigated for their potential anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes or lipoxygenase (LOX) pathways. Additionally, the structural features of this molecule have been leveraged in the development of kinase inhibitors, which are critical for treating cancers and other proliferative disorders.

The pharmacokinetic properties of 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid are also under intense scrutiny. Researchers are evaluating factors such as solubility, bioavailability, and metabolic stability to optimize drug delivery systems. For instance, prodrugs or nanocarriers based on this compound have shown promise in preclinical studies for improving therapeutic efficacy while minimizing side effects.

Another area of interest is the computational modeling and virtual screening approaches used to identify promising derivatives of 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid. Molecular docking simulations and quantum mechanical calculations help predict binding affinities and interactions with biological targets, accelerating the drug discovery process. These computational tools are increasingly integrated into research pipelines, enabling faster identification of lead compounds with optimized properties.

The environmental impact and sustainability considerations are also being addressed in the context of 5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid production. Green chemistry principles are being applied to develop more eco-friendly synthetic routes that minimize waste and reduce energy consumption. Such efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.

In conclusion,5-(6-Acetamidopyridin-3-yl)furan-2-carboxylic acid (CAS No: 2680786-62-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts continue to uncover new applications and optimize its pharmacological properties, ensuring its continued relevance in drug discovery endeavors.